4-Bromoestrone
4-Bromoestrone
Brand Name:
Vulcanchem
CAS No.:
1630-82-6
VCID:
VC0042572
InChI:
InChI=1S/C18H21BrO2/c1-18-9-8-11-10-4-6-15(20)17(19)13(10)3-2-12(11)14(18)5-7-16(18)21/h4,6,11-12,14,20H,2-3,5,7-9H2,1H3/t11-,12-,14+,18+/m1/s1
SMILES:
CC12CCC3C(C1CCC2=O)CCC4=C3C=CC(=C4Br)O
Molecular Formula:
C18H21BrO2
Molecular Weight:
349.3 g/mol
4-Bromoestrone
CAS No.: 1630-82-6
Reference Standards
VCID: VC0042572
Molecular Formula: C18H21BrO2
Molecular Weight: 349.3 g/mol
| CAS No. | 1630-82-6 |
|---|---|
| Product Name | 4-Bromoestrone |
| Molecular Formula | C18H21BrO2 |
| Molecular Weight | 349.3 g/mol |
| IUPAC Name | (8R,9S,13S,14S)-4-bromo-3-hydroxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-one |
| Standard InChI | InChI=1S/C18H21BrO2/c1-18-9-8-11-10-4-6-15(20)17(19)13(10)3-2-12(11)14(18)5-7-16(18)21/h4,6,11-12,14,20H,2-3,5,7-9H2,1H3/t11-,12-,14+,18+/m1/s1 |
| Standard InChIKey | NQFVJAYQCZUYON-QDTBLXIISA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)CCC4=C3C=CC(=C4Br)O |
| SMILES | CC12CCC3C(C1CCC2=O)CCC4=C3C=CC(=C4Br)O |
| Canonical SMILES | CC12CCC3C(C1CCC2=O)CCC4=C3C=CC(=C4Br)O |
| Synonyms | 4-Bromo-3-hydroxyestra-1,3,5(10)-trien-17-one |
| PubChem Compound | 15081867 |
| Last Modified | Nov 11 2021 |
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